Cas no 730-40-5 (Disperse Orange 3)

Disperse Orange 3 is a synthetic azo dye primarily used for dyeing hydrophobic fibers such as polyester and acetate. It exhibits excellent heat stability, bright orange coloration, and good sublimation fastness. The dye is known for its compatibility with disperse dyeing processes and consistent performance in high-temperature applications.
Disperse Orange 3 structure
Disperse Orange 3 structure
Product Name:Disperse Orange 3
CAS No:730-40-5
MF:C12H10N4O2
MW:242.23340177536
MDL:MFCD00007856
CID:83022
PubChem ID:57649529
Update Time:2026-05-14

Disperse Orange 3 Chemical and Physical Properties

Names and Identifiers

    • Disperse Orange 3
    • C.I. 11005
    • disperse orange 3 (C.I. 11005)
    • 4-[(4-nitrophenyl)diazenyl]aniline
    • 4-Amino-4'-nitroazobenzene
    • 4-Nitro-4'-aminoazobenzene
    • 4-[(4-Nitrophenyl)azo]benzenamine
    • MDL： MFCD00007856
    • Inchi： InChI=1S/C12H10N4O2/c13-9-1-3-10(4-2-9)14-15-11-5-7-12(8-6-11)16(17)18/h1-8H,13H2/b15-14+
    • InChI Key： UNBOSJFEZZJZLR-CCEZHUSRSA-N
    • SMILES： NC1=CC=C(/N=N/C2=CC=C([N+]([O-])=O)C=C2)C=C1

Computed Properties

  • Exact Mass: 242.08000
  • Monoisotopic Mass: 242.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 96.6A^2

Experimental Properties

  • Color/Form: Red or dark brown powder
  • Density: 1.2532 (rough estimate)
  • Melting Point: ~200 °C (dec.) (lit.)
  • Boiling Point: 385.06°C (rough estimate)
  • Flash Point: 460.2 °C at 760 mmHg
  • Refractive Index: 1.6081 (estimate)
  • PSA: 96.56000
  • LogP: 4.69680
  • Solubility: Slightly soluble in water, soluble in ethanol \ acetone \ toluene and fibrinolysin

Disperse Orange 3 Security Information

Disperse Orange 3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
364797-5G
Disperse Orange 3
 730-40-5
5g
 ¥814.12 2023-12-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
364797-25G
Disperse Orange 3
 730-40-5
25g
 ¥2524.14 2023-12-07
abcr
AB475644-10 g
Disperse Orange 3, 98%; .
 730-40-5 98%
10g
 €129.50 2023-07-18
abcr
AB475644-25 g
Disperse Orange 3, 98%; .
 730-40-5 98%
25g
 €174.10 2023-07-18
abcr
AB475644-100 g
Disperse Orange 3, 98%; .
 730-40-5 98%
100g
 €352.90 2023-07-18
TRC
D493485-1g
Disperse Orange 3
 730-40-5
1g
 $ 190.00 2023-09-07
TRC
D493485-5g
Disperse Orange 3
 730-40-5
5g
 $ 230.00 2023-09-07
TRC
D493485-10g
Disperse Orange 3
 730-40-5
10g
 $ 374.00 2023-09-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
53882-25MG
Disperse Orange 3
 730-40-5
25mg
 ¥1154.41 2025-01-10
BAI LING WEI Technology Co., Ltd.
DRE-C12972110-100mg
Disperse Orange 3
 730-40-5
100mg
 ￥ 1376 2022-04-26

Disperse Orange 3 Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:730-40-5)Disperse Orange 3
Order Number:LE12270
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:06
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:730-40-5)Disperse Orange 3
LE12270
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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